Methyl 2-amino-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-amino-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C8H10N2O4S/c1-13-5(11)3-4-6(7(12)14-2)15-8(9)10-4/h3H2,1-2H3,(H2,9,10)
• InChI Key: PXALLAPTWSEEKF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(SC(=N1)N)C(=O)OC
• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• CAS No.: 6506-30-5

Description

“Methyl 2-amino-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate” is a biochemical used for proteomics research. Its molecular formula is C8H11ClN2O4S and it has a molecular weight of 266.7.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and solubility, are not provided in the search results. Its molecular weight is 266.7.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Pathways : Methyl 2-amino-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate is synthesized from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride, and thiourea. This compound can be transformed into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates (Žugelj et al., 2009).

• Structural Analysis : The structure of 2-amino-4-(methoxymethyl)-thiazole-5-carboxylic acid Me ester has been reported, with crystallographic data providing insights into molecular conformations and intermolecular contacts (Kennedy et al., 1999).

Chemical Transformations and Potential Applications

• Chemical Transformations : Ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate, derived from this compound, can undergo transformations with aromatic amines and monosubstituted hydrazines to form various substituted thiazolo[5,4-c]pyridine-7-carboxylates (Albreht et al., 2009).

• Solid Phase Synthesis : The compound has been utilized in the solid-phase synthesis of 2-amino-5-carboxamide thiazole derivatives. This process involves key steps like dehydrative cyclization of thiourea intermediate resin, showing potential for oral bioavailability drug properties (Kim et al., 2019).

Potential Antitumor and Antifilarial Properties

• Antitumor and Antifilarial Agents : Methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate, synthesized from similar compounds, has shown the ability to inhibit leukemia L1210 cell proliferation and demonstrated significant in vivo antifilarial activity against adult worms of Acanthocheilonema viteae (Kumar et al., 1993).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s possible that it may vary depending on the context in which it is used, such as the type of biochemical or proteomics research being conducted.

Future Directions

The future directions of research involving this compound are not specified in the search results. Given its use in proteomics research, it’s likely that future studies will continue to explore its potential applications in this field.